1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-1-[4-(4-nitrophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H20ClN3O4/c1-14-12-15(20)2-7-18(14)27-13-19(24)22-10-8-21(9-11-22)16-3-5-17(6-4-16)23(25)26/h2-7,12H,8-11,13H2,1H3
• InChI Key: OGOGRRFCUWUTOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O4
• Molecular Weight: 389.8 g/mol

Description

1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a piperazine derivative that has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as acetylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This leads to an increase in the levels of these neurotransmitters, which can improve cognitive function in individuals with Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine has a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, and has been shown to increase the levels of neurotransmitters in the brain. It has also been found to inhibit the growth of cancer cells and has shown potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine in lab experiments include its potent inhibitory effects on enzymes and its potential use in the treatment of Alzheimer's disease and cancer. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research involving 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine. These include further studies to fully understand its mechanism of action, as well as studies to determine its potential use in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, research could be conducted to determine the potential side effects and toxicity of this compound, which could inform its use in future clinical trials.

Synthesis Methods

The synthesis of 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine involves the reaction of 4-chloro-2-methylphenol with acetyl chloride to form 4-chloro-2-methylphenyl acetate. This intermediate is then reacted with piperazine to form the final product. The nitration of the final product with nitric acid produces 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine.

Scientific Research Applications

1-[(4-chloro-2-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine has been extensively studied for its potential use in scientific research. It has been found to be a potent inhibitor of certain enzymes, such as acetylcholinesterase, and has been studied for its potential use in the treatment of Alzheimer's disease. It has also shown potential as an anticancer agent and has been studied for its ability to inhibit the growth of cancer cells.